Cas no 171596-14-8 ((1R,5S,6S)-5-Hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid)
171596-14-8 structure
Product Name:(1R,5S,6S)-5-Hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid
CAS No:171596-14-8
MF:C7H8O4
MW:156.136022567749
CID:94909
PubChem ID:5316957
Update Time:2025-09-22
(1R,5S,6S)-5-Hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1R,5S,6S)-5-Hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid
- (1R,6S)-5-hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid
- 7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylicacid,5-hydroxy-,(1R,5S,6S)-(9CI)
- DOEDERLEINIC ACID
- 7-OXABICYCLO[4.1.0]HEPT-3-ENE-3-CARBOXYLIC ACID, 5-HYDROXY-, (1R,5S,6S)-
- DTXSID00415716
- A907272
- 7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylicacid,5-hydroxy-,(1R,5S,6S)-
- 171596-14-8
- AKOS006289960
- CHEBI:229106
- DB-222579
-
- MDL: MFCD08460219
- Inchi: 1S/C7H8O4/c8-4-1-3(7(9)10)2-5-6(4)11-5/h1,4-6,8H,2H2,(H,9,10)/t4-,5+,6-/m0/s1
- InChI Key: FDFYOUAXVFBEGC-JKUQZMGJSA-N
- SMILES: O1[C@@H]2CC(C(=O)O)=C[C@@H]([C@H]12)O
Computed Properties
- Exact Mass: 156.04200
- Monoisotopic Mass: 156.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.613
- Boiling Point: 405.9°C at 760 mmHg
- Flash Point: 179°C
- Refractive Index: 1.634
- PSA: 70.06000
- LogP: -0.47060
(1R,5S,6S)-5-Hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid Security Information
- Storage Condition:Sealed in dry,2-8°C
(1R,5S,6S)-5-Hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM201951-1g |
(1R,5S,6S)-5-hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid |
171596-14-8 | 95% | 1g |
$1230 | 2021-06-09 | |
| Alichem | A449038289-1g |
(1R,5S,6S)-5-Hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid |
171596-14-8 | 95% | 1g |
1,108.80 USD | 2021-06-15 | |
| Chemenu | CM201951-1g |
(1R,5S,6S)-5-hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid |
171596-14-8 | 95% | 1g |
$1055 | 2023-03-07 | |
| Ambeed | A867495-1g |
(1R,5S,6S)-5-Hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid |
171596-14-8 | 95+% | 1g |
$1024.0 | 2025-03-05 |
(1R,5S,6S)-5-Hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
171596-14-8 ((1R,5S,6S)-5-Hydroxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid) Related Products
- 78844-86-7(7-Oxabicyclo[4.1.0]hept-2-ene-3-carboxylicacid, 5-hydroxy-, methyl ester, (1R,5R,6S)-)
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- 90866-43-6(methyl (1R,5R,6S)-5-hydroxy-7-oxabicyclo[4.1.0]hept-2-ene-3-carboxylate)
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